Cas no 1289388-07-3 ((2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride)

• Product Name: (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
• CAS No: 1289388-07-3
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2164395
• Update Time: 2025-06-12

(2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
• N-(2,4-Dichlorobenzyl)-1-(pyrrolidin-2-yl)methanamine hydrochloride
• SBB075347
• (2,4-Dichlorobenzyl)pyrrolidin-2-ylmethylamine hydrochloride
• [(2,4-dichlorophenyl)methyl](pyrrolidin-2-ylmethyl)amine, chloride

• Inchi： 1S/C12H16Cl2N2.ClH/c13-10-4-3-9(12(14)6-10)7-15-8-11-2-1-5-16-11;/h3-4,6,11,15-16H,1-2,5,7-8H2;1H
• InChI Key： KQWWFWXAAYJBPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCC1CCCN1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 24.1

(2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride

(2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride (CAS No. 1289388-07-3)

(2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride (CAS No. 1289388-07-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DCBPAM for brevity, is a derivative of pyrrolidine and benzylamine, characterized by its unique structural features and chemical properties. The presence of dichloro substituents on the benzyl ring and the pyrrolidine moiety imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.

The chemical structure of (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride is defined by its molecular formula C₁₅H₁₇Cl₃N₂. The compound is typically synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzyl chloride with pyrrolidin-2-ylmethylamine, followed by the formation of the hydrochloride salt. This synthesis route has been optimized to achieve high yields and purity, essential for its use in pharmaceutical applications.

In recent years, (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride has gained attention due to its potential as a lead compound in drug discovery. Research studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable application is in the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems makes it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry highlighted the role of (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride in enhancing cognitive function and reducing neuroinflammation. The researchers found that the compound effectively crossed the blood-brain barrier and exhibited potent anti-inflammatory properties. These findings suggest that (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride could be developed into a novel therapeutic agent for treating neurodegenerative conditions.

Beyond its potential in neurology, (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride has also shown promise in oncology research. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various tumor models. Specifically, the compound has been shown to target key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. These findings have sparked interest in exploring its potential as an anticancer agent.

The safety profile of (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride has been extensively evaluated through both in vitro and in vivo studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, (2,4-Dichloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride (CAS No. 1289388-07-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for developing novel therapeutics targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.